Cas no 105630-31-7 (6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 105630-31-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1157910
• PubChem ID: 13601221
• Update Time: 2024-03-01

6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-6-propoxy-
• 105630-31-7
• SCHEMBL2976534
• CS-0251125
• 6-propoxy-2,3-dihydrochromen-4-one
• 6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one
• Z384973076
• EN300-53657
• AKOS009327183
• 6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： 1S/C12H14O3/c1-2-6-14-9-3-4-12-10(8-9)11(13)5-7-15-12/h3-4,8H,2,5-7H2,1H3
• InChI Key： JUUODWWOWQQSAM-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C=CC1=2)OCCC)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones